Tert-butyl N-(4-cyclopropyl-4-oxobutyl)carbamate

• IUPAC Name: tert-butyl N-(4-cyclopropyl-4-oxobutyl)carbamate
• InChI: InChI=1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-4-5-10(14)9-6-7-9/h9H,4-8H2,1-3H3,(H,13,15)
• InChI Key: FGGLIDAMZZCPHH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCCCC(=O)C1CC1
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol

Description

Tert-butyl N-(4-cyclopropyl-4-oxobutyl)carbamate is a chemical compound with the CAS Number: 1361492-26-3. It has a molecular weight of 227.3. It is usually in the form of a powder.

Molecular Structure Analysis

The InChI code for Tert-butyl N-(4-cyclopropyl-4-oxobutyl)carbamate is 1S/C10H19NO3/c1-8(12)6-5-7-11-9(13)14-10(2,3)4/h5-7H2,1-4H3,(H,11,13). This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.

It is typically stored at a temperature of 4°C. More specific physical and chemical properties such as melting point, boiling point, and solubility are not available from the search results.

Scientific Research Applications

Synthesis of Carbocyclic Analogues

The title compound, tert-butyl N-[(1R,3S,4R)-3-hydroxy-4-(hydroxymethyl)cyclopentyl]carbamate, is a pivotal intermediate in the enantioselective synthesis of carbocyclic analogues of 2′-deoxyribonucleotides. This compound's crystal structure affirms the relative substitution of the cyclopentane ring, mirroring that in β-2-deoxyribosylamine (Ober et al., 2004).

Spirocyclopropanated Insecticide Analogues

tert-Butyl N-[1-(hydroxymethyl)cyclopropyl]carbamate was transformed into spirocyclopropanated analogues of the insecticides Thiacloprid and Imidacloprid. This process showcases the compound's role in developing insecticide variants with potentially different efficacy or environmental impact profiles (Brackmann et al., 2005).

Preparation of Agonists for Metabotropic Glutamate Receptor 5

1-(3-Oxocyclobutyl) carboxylic acid was converted into N-Boc-protected 1-(3-oxocyclobutyl) urea, a key intermediate for the preparation of agonists of metabotropic glutamate receptor 5. The reaction's mechanism involves a nucleophilic addition of the in situ generated tert-butyl carbamate to the isocyanate intermediate, which highlights the compound's utility in medicinal chemistry (Sun et al., 2014).

Safety and Hazards

The compound has been assigned the GHS07 pictogram, indicating that it can cause certain health hazards. The hazard statements associated with it are H302, H315, H319, and H335, which indicate that it can be harmful if swallowed, cause skin irritation, cause serious eye irritation, and may cause respiratory irritation respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.